Cas no 941972-20-9 (6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 941972-20-9
• MF: C₁₇H₁₂BrFN₂O
• MW: 359.192386627197
• CID: 5502063
• Update Time: 2025-06-11

6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromophenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H12BrFN2O/c18-14-6-3-5-12(10-14)16-8-9-17(22)21(20-16)11-13-4-1-2-7-15(13)19/h1-10H,11H2
• InChI Key： CJHIBTOJWIWNFV-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)N=C(C2=CC=CC(Br)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

Introduction to 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 941972-20-9)

The compound 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one, identified by its CAS number 941972-20-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyridazine core with substituents that include 3-bromophenyl and 2-fluorophenylmethyl groups, has garnered attention for its potential therapeutic applications. The structural design of this compound suggests a unique interaction profile with biological targets, making it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of pyridazine derivatives in developing novel therapeutic agents. The presence of both bromine and fluorine atoms in the molecular structure of 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one enhances its pharmacological properties by influencing electronic distribution and metabolic stability. These features are critical for optimizing bioavailability and reducing off-target effects, which are essential considerations in modern drug development.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation and oxidative stress. Studies have demonstrated that derivatives of pyridazine can interact with enzymes and receptors involved in these pathways, offering a potential therapeutic window for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. The 3-bromophenyl moiety, in particular, has been shown to enhance binding affinity to certain protein targets, while the 2-fluorophenylmethyl group contributes to metabolic stability.

The synthesis of 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also pave the way for scalable production.

In vitro studies have begun to unravel the mechanistic basis of the pharmacological activity of this compound. Preliminary data suggest that it may exert its effects by inhibiting key enzymes involved in signal transduction pathways. For instance, interactions with kinases and phosphodiesterases could lead to modulation of cellular processes relevant to disease pathogenesis. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising intriguing possibilities for treating central nervous system disorders.

The potential therapeutic applications of 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one extend beyond anti-inflammatory and neuroprotective effects. Emerging research indicates that it may also possess antimicrobial properties, making it a candidate for developing novel antibiotics or antiviral agents. The structural diversity inherent in this class of compounds allows for extensive chemical modification, enabling researchers to fine-tune pharmacokinetic profiles and target specificity.

As computational chemistry techniques advance, virtual screening methods are being increasingly utilized to identify promising candidates like 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one for further experimental validation. Molecular docking studies have predicted favorable interactions between this compound and various biological targets, reinforcing its potential as a lead molecule in drug discovery programs. These computational approaches not only accelerate the identification of novel therapeutic agents but also provide insights into binding mechanisms at an atomic level.

The development of new pharmaceuticals is often hindered by challenges related to drug-likeness and patient compliance. However, the favorable physicochemical properties of 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one, such as solubility and bioavailability, make it an attractive candidate for clinical translation. Further preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before human trials can commence.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. By integrating expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology, researchers can systematically explore the therapeutic potential of compounds like 6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS No. 941972-20-9). Such collaborations foster innovation and accelerate the journey from laboratory discovery to clinical application.

In conclusion,6-(3-bromophenyl)-2-(2-fluorophenyl)methyl-2,3-dihydropyridazin-3-one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. Continued research into this compound will likely yield insights that not only advance our understanding of disease mechanisms but also provide new therapeutic strategies for patients worldwide.